Cas no 2137542-73-3 (1-(Benzylamino)-4-ethylhexan-3-one)

• Product Name: 1-(Benzylamino)-4-ethylhexan-3-one
• CAS No: 2137542-73-3
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 6581118
• PubChem ID: 165465512
• Update Time: 2025-05-20

1-(Benzylamino)-4-ethylhexan-3-one Chemical and Physical Properties

Names and Identifiers

• 2137542-73-3
• EN300-798202
• 1-(benzylamino)-4-ethylhexan-3-one
• 1-(Benzylamino)-4-ethylhexan-3-one

• Inchi： 1S/C15H23NO/c1-3-14(4-2)15(17)10-11-16-12-13-8-6-5-7-9-13/h5-9,14,16H,3-4,10-12H2,1-2H3
• InChI Key： OISTZAYPBSVBBA-UHFFFAOYSA-N
• SMILES： O=C(CCNCC1C=CC=CC=1)C(CC)CC

Computed Properties

• Exact Mass: 233.177964357g/mol
• Monoisotopic Mass: 233.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-(Benzylamino)-4-ethylhexan-3-one

1-(Benzylamino)-4-ethylhexan-3-one: A Comprehensive Overview

1-(Benzylamino)-4-ethylhexan-3-one (CAS No. 2137542-73-3) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure, has demonstrated potential applications in drug development, catalysis, and advanced materials synthesis. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, making it a subject of interest for both academic and industrial researchers.

The molecular structure of 1-(Benzylamino)-4-ethylhexan-3-one consists of a hexanone backbone with a benzylamino group at the first carbon and an ethyl substituent at the fourth carbon. This arrangement imparts the compound with distinctive electronic and steric properties, which are crucial for its reactivity and functionality. The benzylamino group introduces aromaticity and enhances the compound's ability to participate in hydrogen bonding, while the ethyl group contributes to its lipophilicity, making it suitable for various chemical transformations.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1-(Benzylamino)-4-ethylhexan-3-one. Researchers have explored both traditional organic synthesis techniques and modern catalytic approaches to optimize its production. For instance, the use of transition metal catalysts has significantly improved the yield and selectivity of this compound in large-scale manufacturing processes. Additionally, green chemistry principles have been integrated into its synthesis to minimize environmental impact, aligning with global sustainability goals.

The biological activity of 1-(Benzylamino)-4-ethylhexan-3-one has been extensively studied in recent years. Experimental data from in vitro studies suggest that this compound exhibits potent inhibitory effects on key enzymes involved in metabolic pathways. For example, it has shown promise as an inhibitor of certain kinase enzymes, which are critical targets in cancer therapy. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool in drug discovery efforts aimed at treating chronic diseases such as diabetes and neurodegenerative disorders.

In terms of applications, 1-(Benzylamino)-4-ethylhexan-3-one has found utility as a precursor in the synthesis of complex molecules with therapeutic potential. Its role as an intermediate in the construction of bioactive agents underscores its importance in medicinal chemistry. Moreover, its unique physical properties make it a candidate for use in advanced materials, such as polymers and coatings, where tailored functionality is required.

Looking ahead, ongoing research is focused on expanding the scope of applications for 1-(Benzylamino)-4-ethylhexan-3-one. Collaborative efforts between academia and industry are expected to yield innovative solutions leveraging this compound's unique attributes. As computational chemistry tools continue to advance, researchers will be better equipped to predict and design novel derivatives with enhanced performance characteristics.

In conclusion, 1-(Benzylamino)-4-ethylhexan-3-one (CAS No. 2137542-73-3) stands out as a multifaceted compound with significant potential across diverse scientific domains. Its structural features, coupled with recent breakthroughs in synthesis and application development, position it as a key player in advancing modern science and technology.